![molecular formula C18H9NO3 B11044528 4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile](/img/structure/B11044528.png)
4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile
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Overview
Description
4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile is a heterocyclic compound that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its fused ring structure, which includes a furan ring, a chromene ring, and a nitrile group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile typically involves multicomponent reactions (MCRs). One common method is the reaction of aldehydes, malononitrile, and β-ketoesters in the presence of a catalyst. For instance, a one-pot reaction using a eutectogels-catalyzed multicomponent pathway has been reported to be effective . This method is advantageous due to its high efficiency, atom economy, and environmentally friendly conditions.
Industrial Production Methods
Industrial production of this compound may involve similar multicomponent reactions but on a larger scale. The use of green chemistry approaches, such as microwave irradiation and aqueous medium reactions, can enhance the sustainability and efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different dimeric products.
Reduction: Reduction reactions can modify the nitrile group to form amines or other derivatives.
Substitution: The furan and chromene rings can undergo substitution reactions with various electrophiles and nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. Reaction conditions often involve solvents like acetonitrile or cyclohexane and may require specific temperatures and pH levels .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of dehydrodimers, while substitution reactions can yield a variety of functionalized derivatives .
Scientific Research Applications
4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of 4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile involves its interaction with various molecular targets and pathways. For instance, it may inhibit specific enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other chromene derivatives, such as 2-amino-4-(furan-2-yl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile . These compounds share structural similarities but may differ in their specific functional groups and reactivity.
Uniqueness
4-(furan-2-yl)-2-oxo-2H-benzo[h]chromene-3-carbonitrile is unique due to its specific combination of a furan ring, chromene ring, and nitrile group.
Properties
Molecular Formula |
C18H9NO3 |
---|---|
Molecular Weight |
287.3 g/mol |
IUPAC Name |
4-(furan-2-yl)-2-oxobenzo[h]chromene-3-carbonitrile |
InChI |
InChI=1S/C18H9NO3/c19-10-14-16(15-6-3-9-21-15)13-8-7-11-4-1-2-5-12(11)17(13)22-18(14)20/h1-9H |
InChI Key |
MLLHVMVCXIQUDZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2OC(=O)C(=C3C4=CC=CO4)C#N |
Origin of Product |
United States |
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